Cas no 1203270-32-9 (N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide)
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
- F5773-1558
- N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-5-(furan-2-yl)isoxazole-3-carboxamide
- AKOS024518083
- VU0520059-1
- 1203270-32-9
-
- Inchi: 1S/C19H15N3O5S/c1-24-14-6-5-11(8-16(14)25-2)13-10-28-19(20-13)21-18(23)12-9-17(27-22-12)15-4-3-7-26-15/h3-10H,1-2H3,(H,20,21,23)
- InChI Key: PPQIRBHMHDVKSM-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CO2)=CC(C(NC2=NC(C3=CC=C(OC)C(OC)=C3)=CS2)=O)=N1
Computed Properties
- Exact Mass: 397.07324176g/mol
- Monoisotopic Mass: 397.07324176g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 542
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 128Ų
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5773-1558-2μmol |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide |
1203270-32-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5773-1558-5μmol |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide |
1203270-32-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5773-1558-10μmol |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide |
1203270-32-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5773-1558-20μmol |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide |
1203270-32-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5773-1558-1mg |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide |
1203270-32-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5773-1558-2mg |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide |
1203270-32-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5773-1558-3mg |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide |
1203270-32-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5773-1558-4mg |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide |
1203270-32-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5773-1558-5mg |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide |
1203270-32-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5773-1558-10mg |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide |
1203270-32-9 | 10mg |
$79.0 | 2023-09-09 |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
N-[4-(3,4-Dimethoxyphenyl)-1,3-Thiazol-2-yl]-5-(Furan-2-yl)-1,2-Oxazole-3-Carboxamide: A Comprehensive Overview
The compound N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide, identified by the CAS number 1203270-32-9, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and diverse applications in drug design and material science.
The molecular structure of this compound is characterized by the presence of multiple heterocyclic rings: a thiazole ring, an oxazole ring, and a furan ring. These rings are interconnected through amide bonds and substituents such as methoxy groups. The combination of these structural elements contributes to the compound's stability and reactivity. Recent studies have highlighted the importance of such heterocyclic systems in modulating biological activities, making this compound a promising candidate for further exploration in therapeutic applications.
One of the key features of this compound is its ability to act as a versatile scaffold for drug design. The presence of electron-donating groups like methoxy substituents enhances the molecule's solubility and bioavailability, which are critical factors in pharmaceutical development. Additionally, the thiazole and oxazole rings are known for their ability to interact with various biological targets, including enzymes and receptors.
Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of this compound with greater accuracy. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity towards certain G-protein coupled receptors (GPCRs), which are implicated in various diseases such as cancer and neurodegenerative disorders. Furthermore, its ability to inhibit key enzymes involved in inflammatory pathways has been demonstrated in vitro experiments.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of synthesis but also minimizes environmental impact by reducing energy consumption.
The application of this compound extends beyond pharmacology into materials science. Due to its unique electronic properties, it has been explored as a potential component in organic light-emitting diodes (OLEDs). Initial studies suggest that its incorporation into OLED structures can improve device efficiency and stability under prolonged use.
Moreover, recent research has focused on the green chemistry aspects of synthesizing this compound. By employing catalytic systems derived from renewable resources, researchers have successfully developed eco-friendly synthesis pathways that align with sustainable development goals.
In conclusion, N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide represents a multifaceted molecule with immense potential across various scientific domains. Its unique structure and promising biological activities make it an invaluable subject for further research and development.
1203270-32-9 (N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)